Cas no 2918863-37-1 ((2,6-Difluoro-3-iodophenyl)(phenyl)methanol)

(2,6-Difluoro-3-iodophenyl)(phenyl)methanol structure
2918863-37-1 structure
Product Name:(2,6-Difluoro-3-iodophenyl)(phenyl)methanol
CAS No:2918863-37-1
MF:C13H9F2IO
MW:346.111243009567
CID:6796442
PubChem ID:171366709
Update Time:2024-09-13

(2,6-Difluoro-3-iodophenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2,6-Difluoro-3-iodophenyl)(phenyl)methanol
    • 2918863-37-1
    • MFCD34783995
    • Inchi: 1S/C13H9F2IO/c14-9-6-7-10(16)12(15)11(9)13(17)8-4-2-1-3-5-8/h1-7,13,17H
    • Inchi: InChI=1S/C13H9F2IO/c14-9-6-7-10(16)12(15)11(9)13(17)8-4-2-1-3-5-8/h1-7,13,17H
    • InChI Key: OPIPMCRVRUJLCZ-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(C(=C1F)C(C1C=CC=CC=1)O)F
    • SMILES: C1=CC=C(C=C1)C(C2=C(C=CC(=C2F)I)F)O

Computed Properties

  • Exact Mass: 345.96662g/mol
  • Monoisotopic Mass: 345.96662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 20.2Ų

(2,6-Difluoro-3-iodophenyl)(phenyl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB602796-250mg
(2,6-Difluoro-3-iodophenyl)(phenyl)methanol; .
2918863-37-1
250mg
€355.80 2024-07-19
abcr
AB602796-1g
(2,6-Difluoro-3-iodophenyl)(phenyl)methanol; .
2918863-37-1
1g
€659.60 2024-07-19
abcr
AB602796-5g
(2,6-Difluoro-3-iodophenyl)(phenyl)methanol; .
2918863-37-1
5g
€2218.40 2024-07-19
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